Cas no 329976-79-6 (Borate(1-), trifluorooctyl-, potassium, (T-4)-)

• Product Name: Borate(1-), trifluorooctyl-, potassium, (T-4)-
• CAS No: 329976-79-6
• MF: C₈H₁₇BF₃K
• MW: 220.125094175339
• CID: 853947
• PubChem ID: 329764179
• Update Time: 2025-10-29

Borate(1-), trifluorooctyl-, potassium, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Borate(1-), trifluorooctyl-, potassium, (T-4)-
• Potassium octyltrifluoroborate
• potassium,trifluoro(octyl)boranuide
• C-2253
• Potassium oct-1-yltrifluoroborate
• Potassium octane-1-trifluoroborate
• potassium trifluoro(n-octyl)borate
• 329976-79-6
• POTASSIUM TRIFLUORO(OCTYL)BORANUIDE
• Potassium trifluoro(octyl)borate
• Potassium trifluoro(octyl)borate(1-)
• DTXSID80635450
• potassium;trifluoro(octyl)boranuide
• G67314
• AKOS013014534

• MDL： MFCD11052674
• Inchi： 1S/C8H17BF3.K/c1-2-3-4-5-6-7-8-9(10,11)12;/h2-8H2,1H3;/q-1;+1
• InChI Key： APRQWJZXYZWRAM-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCCCCCCC)(F)F

Computed Properties

• Exact Mass: 220.10100
• Monoisotopic Mass: 220.1012467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 74-78 °C
• PSA: 0.00000
• LogP: 4.19430

Borate(1-), trifluorooctyl-, potassium, (T-4)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on Borate(1-), trifluorooctyl-, potassium, (T-4)-

Potassium Trifluorooctylborate (CAS 329976-79-6): Properties, Applications, and Industry Insights

Potassium Trifluorooctylborate (CAS 329976-79-6), also known as Borate(1-), trifluorooctyl-, potassium, (T-4)-, is an organoboron compound with unique chemical properties that make it valuable in specialized industrial applications. This fluorinated borate salt has gained attention in recent years due to its role in advanced material synthesis and specialty chemical formulations.

The molecular structure of Potassium Trifluorooctylborate features a boron center coordinated with three fluorine atoms and an octyl group, balanced by a potassium cation. This combination creates a compound with interesting anionic surfactant characteristics and phase-transfer catalyst potential. Researchers have particularly noted its thermal stability and solubility profile in both polar and non-polar solvents, which expands its utility across different chemical systems.

In current industrial applications, Potassium Trifluorooctylborate (CAS 329976-79-6) serves as a key component in several high-tech sectors. The electronics industry utilizes it in the development of advanced electrolytes for energy storage systems, where its unique ionic properties contribute to improved battery performance. Material scientists are exploring its use in fluoropolymer modification, where it can enhance surface properties and compatibility between different materials.

The compound's growing importance aligns with several industry trends, including the search for eco-friendly chemical alternatives and high-performance additives. As manufacturers seek to reduce environmental impact without compromising performance, trifluorooctylborate derivatives are being evaluated for their potential to replace more hazardous substances in various formulations. This aligns with the increasing focus on green chemistry principles across multiple sectors.

Recent research developments have highlighted additional potential applications for Potassium Trifluorooctylborate. In pharmaceutical intermediate synthesis, its unique properties may facilitate certain fluorination reactions under milder conditions. The specialty chemical sector is investigating its use as a catalytic agent in complex organic transformations, where traditional catalysts may be less effective or more expensive.

Quality control and handling of Borate(1-), trifluorooctyl-, potassium, (T-4)- require specialized knowledge due to its chemical nature. Manufacturers typically provide technical specifications including purity levels (often 97% or higher), moisture content, and packaging options tailored to industrial requirements. Proper storage conditions typically involve protection from moisture and extreme temperatures to maintain product integrity.

The market for Potassium Trifluorooctylborate reflects broader trends in the fine chemicals sector, with growing demand from Asia-Pacific regions and steady requirements from North American and European markets. Industry analysts note increasing interest from research institutions and specialty chemical manufacturers seeking novel compounds for advanced applications. Pricing and availability can vary based on production scale and purity requirements.

From a regulatory perspective, CAS 329976-79-6 is subject to standard chemical handling regulations in most jurisdictions. Users should consult current safety data sheets and local regulations for specific handling and disposal requirements. The compound's environmental profile continues to be studied, with particular attention to its biodegradation pathways and potential ecological impacts.

Future research directions for Potassium Trifluorooctylborate may explore its potential in emerging fields such as energy storage materials and advanced coatings. The compound's unique combination of properties makes it a candidate for next-generation applications where conventional materials may reach performance limits. Ongoing studies are examining its behavior in various solvent systems and at different temperature ranges to expand its potential uses.

For researchers and industrial users seeking information about Borate(1-), trifluorooctyl-, potassium, (T-4)-, technical literature continues to grow, with recent publications examining its spectroscopic characteristics, reaction mechanisms, and potential synthetic applications. The compound represents an interesting example of how specialized boron chemistry can address modern chemical challenges in industry and research.